Cas no 51479-91-5 (2-Butanone, 3-methyl-4-(1-pyrrolidinyl)-)

• Product Name: 2-Butanone, 3-methyl-4-(1-pyrrolidinyl)-
• CAS No: 51479-91-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 362213
• PubChem ID: 24975979
• Update Time: 2025-04-19

2-Butanone, 3-methyl-4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-methyl-4-(1-pyrrolidinyl)-
• 3-methyl-4-pyrrolidin-1-ylbutan-2-one
• 3-methyl-4-(1-pyrrolidinyl)-2-butanone
• 51479-91-5
• SCHEMBL12123730
• DTXSID00648264
• 3-Methyl-4-(pyrrolidin-1-yl)butan-2-one

• Inchi： 1S/C9H17NO/c1-8(9(2)11)7-10-5-3-4-6-10/h8H,3-7H2,1-2H3
• InChI Key： ZOPSTPDTJFOJPT-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)CN1CCCC1

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31